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Compound of Interest

Compound Name: 2-lodobenzaldehyde

Cat. No.: B048337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
lodobenzaldehyde, a key organic intermediate. The following sections detail its melting and
boiling points, the experimental methodologies for their determination, and a visual
representation of a common synthesis pathway.

Physicochemical Data of 2-lodobenzaldehyde

The melting and boiling points of 2-lodobenzaldehyde are critical parameters for its handling,
purification, and use in synthetic chemistry. The data, as reported in the literature, are
summarized below.

Physical Property Reported Value(s) Conditions

Melting Point 36-39 °C[1][2][3] Atmospheric Pressure
37.0-41.0 °C Atmospheric Pressure

39°C Atmospheric Pressure

Boiling Point 129 °C 14 mmHg

102 °C 3 mmHg
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Experimental Protocols for Physical Property
Determination

The following sections outline the standard experimental procedures for determining the
melting and boiling points of organic compounds like 2-lodobenzaldehyde.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state.[4] For a pure crystalline compound, this transition occurs over a narrow temperature
range.[2]

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of finely powdered, dry 2-lodobenzaldehyde is packed
into a capillary tube, which is sealed at one end.[5] The sample should be tightly packed to a
height of 1-2 mm.[5]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[1] This assembly is then placed in a heating bath (such
as a Thiele tube containing mineral oil or a metal block heating apparatus).[2]

e Heating: The apparatus is heated slowly, typically at a rate of about 2 °C per minute,
especially when approaching the expected melting point.[2] Constant stirring of the heating
bath ensures a uniform temperature.[1]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[2][4]

Boiling Point Determination under Reduced Pressure

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding pressure.[6] For compounds that may decompose at their atmospheric boiling
point, the boiling point is often determined at a reduced pressure.

Methodology: Distillation Method
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e Apparatus Setup: A small quantity of 2-lodobenzaldehyde is placed in a distillation flask.
The flask is connected to a condenser, a receiving flask, and a vacuum source. A
thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask.

o Pressure Reduction: The pressure inside the apparatus is slowly reduced to the desired level
(e.g., 14 mmHg or 3 mmHg) using a vacuum pump.

o Heating: The distillation flask is gently heated.

o Observation: The temperature is recorded when the liquid begins to boil and a steady stream
of distillate is collected in the receiving flask. This temperature is the boiling point of the
substance at that specific pressure.

Synthesis of 2-lodobenzaldehyde: An Experimental
Workflow

2-lodobenzaldehyde is commonly synthesized through the oxidation of 2-iodobenzyl alcohol.
[7] The following diagram illustrates the key steps in this chemical transformation.
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Caption: Workflow for the synthesis of 2-lodobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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